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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281

An In-depth Technical Guide on the Core Chemical and Physical Properties of N-
Ethylacetamide

Introduction

N-Ethylacetamide (IUPAC name: N-ethylethanamide) is a member of the acetamide class of
organic compounds, characterized by an ethyl group attached to the nitrogen atom of an
acetamide molecule.[1] It is a valuable organic intermediate and solvent used in various
applications, including organic synthesis, and as a model for studying the properties of
polyamides like nylon.[1][2] This document provides a comprehensive overview of its
fundamental chemical and physical properties, synthesis methodologies, and relevant
experimental protocols, tailored for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The core physicochemical properties of N-Ethylacetamide are summarized below. These
values are critical for understanding its behavior in various experimental and industrial settings.

Table 1: Core Physicochemical Properties of N-Ethylacetamide
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Property Value Source(s)

Molecular Formula CaH9sNO [1103114]

Molecular Weight 87.12 g/mol [11[31[41[5]

CAS Number 625-50-3 [1][31[4]16]
Colorless liquid or low-melting-

Appearance _ , [21(3][7]
point solid

Melting Point -32 °C [L][4118][9]

- ] 205-209 °C at 760 mmHg 90-

Boiling Point [1O][21] [1][31[4118]
92 °C at 8 mmHg

Density 0.924 g/mL at 25 °C 3114181191

Refractive Index (n2°/D) 1.433 [3114118]1[9]

Water Solubility Fully miscible [419112][13]

LogP (Octanol-Water Partition )

o -0.1 to -0.52 (estimated) [4115][10]

Coefficient)

pKa (Strongest Acidic) 16.46 - 16.62 (predicted) [4][10]

Vapor Pressure 0.256 mmHg at 25 °C [O1[12]

Flash Point 106.67 °C (224 °F) [41181[91[14]

SMILES String CCNC(C)=0 [3][15]
PMDCZENCAXMSOU-

InChl Key [3][15]
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Visualization of Molecular Interactions and

Synthesis

The physical properties of N-Ethylacetamide, such as its high boiling point and water solubility,

are heavily influenced by its ability to form hydrogen bonds. Its synthesis is commonly achieved

through nucleophilic acyl substitution.
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Diagram 1: Hydrogen Bonding in N-Ethylacetamide

Click to download full resolution via product page

Caption: Intermolecular hydrogen bonding between two N-Ethylacetamide molecules.
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Diagram 2: Synthesis of N-Ethylacetamide
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Caption: Reaction workflow for the synthesis of N-Ethylacetamide.

Experimental Protocols

Synthesis of N-Ethylacetamide via Acylation of
Ethylamine

This is a standard and widely used laboratory method for preparing N-Ethylacetamide.[16]
The reaction involves the nucleophilic attack of ethylamine on the carbonyl carbon of an
acylating agent like acetyl chloride or acetic anhydride.[2][16]

Materials and Reagents:
o Ethylamine (CH3CHz2NH2)

¢ Acetyl chloride (CH3sCOCI) or Acetic anhydride ((CH3CO)20)
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Anhydrous solvent (e.g., diethyl ether, dichloromethane)

Base (e.qg., triethylamine or pyridine, optional to neutralize HCI byproduct)[2]

Aqueous sodium bicarbonate (for workup)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, and distillation apparatus.

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve ethylamine in an appropriate volume of anhydrous diethyl ether.[2]

Cooling: Cool the solution to 0-5 °C using an ice bath. This is crucial as the reaction is highly
exothermic.[16]

Acylation: Slowly add acetyl chloride (or acetic anhydride) dropwise from the dropping funnel
to the cooled ethylamine solution while stirring vigorously. Maintain the temperature below 10
°C throughout the addition.[2]

Reaction Completion: After the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Continue stirring for 1-2 hours to ensure the reaction
goes to completion.[2]

Workup:

o Carefully neutralize the excess acid and the HCI byproduct by slowly adding aqueous
sodium bicarbonate solution until effervescence ceases.[2]

o Transfer the mixture to a separatory funnel. Extract the aqueous layer with
dichloromethane or diethyl ether.

o Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]

Purification:
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o Filter off the drying agent.
o Remove the solvent from the filtrate using a rotary evaporator.

o Purify the resulting crude N-Ethylacetamide by vacuum distillation (boiling point 90-92 °C
at 8 mmHg) to obtain the final product.[3][8]

General Protocol for Physical Property Determination

a) Melting and Boiling Point Determination:

e Melting Point: The melting point of N-Ethylacetamide, which is below room temperature (-32
°C), is typically determined using a low-temperature thermometer or a cryostat. The sample
is cooled until it solidifies, and then slowly warmed. The temperature at which the solid
completely transitions to a liquid is recorded as the melting point.

» Boiling Point: The boiling point is determined using a distillation apparatus. The liquid is
heated, and the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure (and at which the vapor and liquid phases are in equilibrium) is
recorded. For substances like N-Ethylacetamide that have high boiling points at
atmospheric pressure, vacuum distillation is often employed to prevent decomposition, and
the boiling point is reported at a specific reduced pressure (e.g., 8 mmHQ).[4]

b) Solubility Determination:

o Qualitative solubility ("fully miscible") is determined by adding a small amount of N-
Ethylacetamide to water at a specific temperature (e.g., 25 °C) and observing if it forms a
single homogeneous phase.[4]

e Quantitative kinetic solubility can be measured by preparing a supersaturated solution of the
compound in a buffer (e.g., phosphate-buffered saline at pH 7.4), allowing it to equilibrate,
and then measuring the concentration of the dissolved compound in the filtered supernatant,
often using techniques like HPLC or UV-Vis spectroscopy.[17]

c) Refractive Index Measurement:
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e The refractive index is measured using a refractometer (e.g., an Abbé refractometer). A few
drops of the liquid sample are placed on the prism, and the instrument measures the extent
to which light is bent (refracted) as it passes through the sample. The measurement is
typically performed at a standard temperature (20 °C) using the sodium D-line (589 nm).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethylacetamide basic chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214281#n-ethylacetamide-basic-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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